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Compound of Interest

Compound Name: 4-Bromocinnamaldehyde

Cat. No.: B015041 Get Quote

Essential Safety and Handling Guide for 4-
Bromocinnamaldehyde
This guide provides immediate, essential safety and logistical information for handling 4-
Bromocinnamaldehyde (CAS No: 49678-04-8) in a laboratory setting. The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals.

Chemical Properties and Hazard Information
Proper handling of 4-Bromocinnamaldehyde requires an understanding of its physical and

chemical properties, as well as its potential hazards. This substance should be handled with

care, adhering to the safety protocols outlined below.
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Property Value

Molecular Formula C₉H₇BrO

Molecular Weight 211.06 g/mol

Appearance Light yellow solid

Melting Point 78-82 °C

Boiling Point 310.5 °C at 760 mmHg

Flash Point 114.5 ± 8.3 °C

Primary Hazards

Causes skin irritation, serious eye irritation, may

cause respiratory irritation, and is harmful if

swallowed.[1][2]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety when handling 4-Bromocinnamaldehyde.

Protection Type Recommended Equipment

Eye/Face
Safety glasses with side-shields or goggles.[3]

[4]

Skin
Chemical-resistant gloves (e.g., nitrile rubber),

and a lab coat or protective suit.[3][4]

Respiratory

Use in a well-ventilated area. If dust or aerosols

are generated, a NIOSH-approved N95 dust

mask or respirator should be worn.[5]

Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical for maintaining the integrity of

the chemical and the safety of the laboratory environment.

Handling:
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Work in a well-ventilated area, preferably under a chemical fume hood.[3][4]

Avoid direct contact with skin and eyes.[3]

Avoid the formation of dust and aerosols.[3]

Wash hands thoroughly after handling.[3][4]

Do not eat, drink, or smoke in the handling area.[2][4]

Storage:

Store in a cool, dry, and well-ventilated place.[3][4]

Keep the container tightly closed.[3][4]

Store away from strong oxidizing agents.[2]

Emergency and First-Aid Procedures
In the event of exposure, immediate and appropriate first-aid measures should be taken.

Exposure Route First-Aid Measures

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.[2][4]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing.[2][4]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and

easy to do. Continue rinsing and seek medical

attention.[2][3][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.[3]

[4]
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Disposal Plan
All waste materials must be disposed of in accordance with local, state, and federal

regulations.

Chemical Waste: Collect 4-Bromocinnamaldehyde waste and any contaminated materials

in a suitable, labeled, and closed container.[3]

Disposal: Dispose of the chemical waste through a licensed and approved waste disposal

company.[2][4] Do not allow the product to enter drains.[3]

Contaminated Gloves: Dispose of contaminated gloves after use in accordance with

applicable laws and good laboratory practices.[3]

Operational Workflow
The following diagram illustrates the standard operational workflow for handling 4-
Bromocinnamaldehyde, from preparation to disposal.
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Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Work in a well-ventilated area
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Weigh and handle the chemical
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Store or dispose of chemical waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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